N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-({[(E)-(4-methoxyphenyl)methylidene]amino}oxy)acetamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyacetamide
• InChI: InChI=1S/C20H21N3O3S/c1-25-15-9-7-14(8-10-15)12-22-26-13-19(24)23-20-17(11-21)16-5-3-2-4-6-18(16)27-20/h7-10,12H,2-6,13H2,1H3,(H,23,24)/b22-12+
• InChI Key: JKDQHIYZZGIZLV-WSDLNYQXSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/OCC(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Canonical SMILES: COC1=CC=C(C=C1)C=NOCC(=O)NC2=C(C3=C(S2)CCCCC3)C#N

Description

N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE is a complex organic compound with a unique structure that includes a cyano group, a tetrahydrocycloheptathiophene ring, and a methoxyphenylmethyleneaminooxy group

Preparation Methods

The synthesis of N1-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE involves multiple steps, including the formation of the tetrahydrocycloheptathiophene ring and the introduction of the cyano and methoxyphenylmethyleneaminooxy groups. The specific synthetic routes and reaction conditions are typically proprietary and may vary depending on the desired purity and yield of the final product. Industrial production methods often involve optimization of these synthetic routes to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where specific groups within the molecule are replaced by other functional groups. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate substitution reactions.

Scientific Research Applications

N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N1-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE involves its interaction with specific molecular targets and pathways within biological systems. The exact molecular targets and pathways involved are still under investigation, but it is believed that the compound exerts its effects through modulation of specific enzymes or receptors .

Comparison with Similar Compounds

N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2-({[(4-METHOXYPHENYL)METHYLENE]AMINO}OXY)ACETAMIDE can be compared with other similar compounds, such as:

4-methoxy-5,6,7,8-tetrahydro-1-naphthalenylamine: This compound shares some structural similarities but differs in its functional groups and overall chemical properties.

Other cyano-substituted compounds: These compounds may have similar reactivity but differ in their specific applications and biological activities.